N-(3,4-dimethoxyphenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[(2-methyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H20N4O4S/c1-12-20(27)25-19(22-12)14-6-4-5-7-15(14)24-21(25)30-11-18(26)23-13-8-9-16(28-2)17(10-13)29-3/h4-10,12H,11H2,1-3H3,(H,23,26)
• InChI Key: KNVIKFNDVKLRJM-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N4O4S and its molecular weight is 424.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

A novel series of 3-benzyl-substituted-4(3H)-quinazolinones demonstrated significant in vitro antitumor activity. These compounds were synthesized and evaluated, showing broad spectrum antitumor activity with potency nearly 1.5–3.0-fold more compared to the positive control 5-FU. Molecular docking studies were also conducted to understand their mechanism of action, particularly for compounds showing selective activities towards specific cancer cell lines, including CNS, renal, and breast cancer cell lines, as well as leukemia cell lines (Ibrahim A. Al-Suwaidan et al., 2016).

Anticancer Activity

Substituted 2-[(2-Oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments were synthesized and evaluated for their cytotoxicity and anticancer activity. The compounds exhibited considerable cytotoxicity and showed potent anticancer activity against various cancer cell lines, including colon cancer, melanoma, and ovarian cancer. The structure-activity relationship (SAR) analysis provided insights into their mode of action (S. Kovalenko et al., 2012).

Anticonvulsant Activity

Research on 2-(4-oxo-2-thioxo-1,4-dihydro-3(2h)-quinazolinyl)acetamides explored their anticonvulsant effects. These compounds were synthesized and tested in a pentylenetetrazole-induced seizure model in mice, showing weak to moderate anticonvulsant effects. The study discusses structure-activity relationships to better understand their potential as anticonvulsant agents (N. Bunyatyan et al., 2020).

Additional Biological Activities

Further studies on quinazolinone derivatives explore their synthesis, molecular structure, reactivity, and potential as alpha-adrenergic and/or imidazoline receptors, indicating the broad scope of research into quinazolinone derivatives for various therapeutic applications (A. Kornicka et al., 2004).